Cas no 16888-42-9 (3-piperidin-1-ylpropanethioamide)

• Product Name: 3-piperidin-1-ylpropanethioamide
• CAS No: 16888-42-9
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 3809797
• PubChem ID: 19616740
• Update Time: 2025-07-22

3-piperidin-1-ylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanethioamide
• 3-piperidin-1-ylpropanethioamide
• 16888-42-9
• EN300-37498
• SCHEMBL7434690
• RAA88842
• AKOS000181746
• CS-0247857
• STK351130
• G41502
• 3-(piperidin-1-yl)propanethioamide

• Inchi： 1S/C8H16N2S/c9-8(11)4-7-10-5-2-1-3-6-10/h1-7H2,(H2,9,11)
• InChI Key： JJGDQVVOQMYENJ-UHFFFAOYSA-N
• SMILES： C(=S)(N)CCN1CCCCC1

Computed Properties

• Exact Mass: 172.10341969Da
• Monoisotopic Mass: 172.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-piperidin-1-ylpropanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-piperidin-1-ylpropanethioamide

Chemical Profile of 3-piperidin-1-ylpropanethioamide (CAS No. 16888-42-9)

3-piperidin-1-ylpropanethioamide, identified by its Chemical Abstracts Service (CAS) number 16888-42-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic thioamide derivative has garnered attention due to its structural versatility and potential biological activities. The compound features a piperidine ring linked to a propanethioamide moiety, which makes it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-piperidin-1-ylpropanethioamide contributes to its unique chemical properties, including solubility, reactivity, and interaction with biological targets. The presence of the piperidine ring enhances its ability to bind to specific proteins and enzymes, while the thioamide group introduces a polar region that can facilitate interactions with polar biological molecules. These characteristics make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thioamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that thioamides can act as modulators of various enzymatic pathways, including those involved in inflammation, metabolism, and signal transduction. The incorporation of a piperidine ring into thioamide derivatives has been particularly effective in enhancing binding affinity and selectivity, making these compounds promising candidates for the development of new drugs.

One of the most compelling aspects of 3-piperidin-1-ylpropanethioamide is its potential application in the treatment of neurological disorders. Piperidine-based compounds have shown efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The thioamide group further enhances its potential by allowing for fine-tuning of pharmacokinetic properties, such as blood-brain barrier penetration and metabolic stability. These factors make it a promising candidate for further investigation in preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 3-piperidin-1-ylpropanethioamide with biological targets with greater accuracy. Molecular docking studies have revealed that this compound can bind to various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, it has been shown to interact with enzymes involved in the metabolism of lipids and carbohydrates, which could make it useful in the management of metabolic disorders.

The synthesis of 3-piperidin-1-ylpropanethioamide has also seen significant improvements, with modern synthetic methodologies allowing for more efficient and scalable production. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to produce high-purity samples of this compound. This advancement is crucial for both preclinical studies and potential future clinical trials, where the quality and consistency of the compound are paramount.

Furthermore, the pharmacokinetic properties of 3-piperidin-1-ylpropanethioamide have been thoroughly investigated to optimize its therapeutic potential. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining drug efficacy and safety. The compound has demonstrated favorable solubility and bioavailability, making it a suitable candidate for oral administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, which could reduce the frequency of dosing required.

The safety profile of 3-piperidin-1-ylpropanethioamide has also been a focus of recent research. Preclinical toxicology studies have indicated that this compound is well-tolerated at various doses, with minimal side effects observed. However, further studies are needed to fully understand its long-term safety profile before it can be considered for human trials. These studies will help ensure that any potential therapeutic applications are both safe and effective.

In conclusion,3-piperidin-1-ylpropanethioamide (CAS No. 16888-42-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Recent advancements in synthetic chemistry, computational modeling, and pharmacokinetic studies have enhanced our understanding of this compound's properties and potential applications. As research continues to evolve,3-piperidin-1-ylpropanethioamide is poised to play a crucial role in the development of new treatments for neurological disorders and other conditions.